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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

Audience: Researchers, scientists, and drug development professionals.
Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the
structural elucidation of organic molecules, providing detailed information about the chemical
environment of individual atoms. This application note provides a detailed protocol for the
structural elucidation of 19-Heptatriacontanol, a long-chain saturated fatty alcohol. The
methods described herein are applicable to the characterization of similar long-chain alcohols,
which are of interest in various fields, including natural product chemistry, materials science,
and drug development.

19-Heptatriacontanol (Cs7H76O) is a long-chain primary alcohol. Its structure consists of a 37-
carbon chain with a hydroxyl group at the 19th position. The symmetrical nature of this
molecule presents a unigue case for NMR analysis.

Structural Elucidation Workflow

The overall workflow for the structural elucidation of 19-Heptatriacontanol using NMR
spectroscopy involves sample preparation, acquisition of one-dimensional and two-dimensional
NMR spectra, and data analysis to confirm the molecular structure.
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 To cite this document: BenchChem. [Application Note: Structural Elucidation of 19-
Heptatriacontanol Using NMR Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11932174#nmr-spectroscopy-for-19-
heptatriacontanol-structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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